Cas no 74338-98-0 ((±)-3-tert-Butoxy-1,2-propanediol)

• Product Name: (±)-3-tert-Butoxy-1,2-propanediol
• CAS No: 74338-98-0
• MF: C₇H₁₆O₃
• MW: 148.200142860413
• MDL: MFCD00077673
• CID: 556304
• PubChem ID: 5228468
• Update Time: 2025-11-02

(±)-3-tert-Butoxy-1,2-propanediol Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-(1,1-dimethylethoxy)-
• (+/-)-1-Tert-Butylglycerol
• (±)-3-tert-Butoxy-1,2-propanediol
• 3-[(2-methylpropan-2-yl)oxy]propane-1,2-diol
• ()-1-tert-Butylglycerol
• ()-Glycerol 1-tert-butyl ether
• 1-O-tert-butylglycerol
• 20444_ALDRICH
• 20444_FLUKA
• 3-(t-butoxy)propane-1,2-diol
• 3-tert-butoxy-1,2-propanediol
• 3-tert-Butoxy-propan-1,2-diol
• 3-tert-butoxypropane-1,2-diol
• 3-tert-butoxy-propane-1,2-diol
• AC1NQTIJ
• AGN-PC-0D0JBR
• CTK5D9733
• O1-tert-Butyl-glycerin
• (±)-1-tert-Butylglycerol
• (±)-Glycerol 1-tert-butyl ether
• (+/-)-Glycerol 1-tert-butyl ether
• MFCD00077673
• SCHEMBL116799
• (+/-)-3-tert-Butoxy-1,2-propanediol, >=97.0% (GC)
• 3-(tert-butoxy)propane-1,2-diol
• FT-0765284
• 74338-98-0
• EN300-1850853
• (+/-)-3-tert-Butoxy-1,2-propanediol
• Glycerol, 1-tert-butyl ether
• 3-t-butoxy-1,2-propanediol
• 3-tert-butoxy-1,2-propane diol
• DTXSID60411618
• (?)-3-tert-Butoxy-1,2-propanediol
• 1-(tert-Butoxy)glycerol; 1-tert-Butoxypropane-2,3-diol; 3-(tert-Butoxy)propane-1,2-diol; 3-(tert-Butyloxy)-1,2-propanediol; 3-tert-Butoxy-1,2-propanediol; Glycerol 1-Mono-tert-butyl Ether

• MDL： MFCD00077673
• Inchi： 1S/C7H16O3/c1-7(2,3)10-5-6(9)4-8/h6,8-9H,4-5H2,1-3H3
• InChI Key： JPWDLYMEUNBLIR-UHFFFAOYSA-N
• SMILES： O(CC(CO)O)C(C)(C)C

Computed Properties

• Exact Mass: 148.109944368g/mol
• Monoisotopic Mass: 148.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.0 g/mL at 20 °C(lit.)
• Melting Point: No date available
• Boiling Point: 254.6°C at 760 mmHg
• Flash Point: Fahrenheit: 237.2 ° f < br / > Celsius: 114 ° C < br / >
• Refractive Index: n20/D 1.44
• PSA: 49.69000
• LogP: 0.15470
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

(±)-3-tert-Butoxy-1,2-propanediol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 23-24/25
• FLUKA BRAND F CODES：3-9
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Glycerol ethers

Additional information on (±)-3-tert-Butoxy-1,2-propanediol

Comprehensive Guide to (±)-3-tert-Butoxy-1,2-propanediol (CAS No. 74338-98-0): Properties, Applications, and Market Insights

(±)-3-tert-Butoxy-1,2-propanediol (CAS No. 74338-98-0) is a versatile chemical compound widely used in various industrial and research applications. This tert-butoxy derivative of propanediol is known for its unique chemical properties, making it valuable in formulations requiring solubility enhancers, stabilizers, or intermediates. The compound's molecular structure, featuring both hydroxyl and ether functional groups, contributes to its reactivity and compatibility with numerous chemical systems.

The growing interest in specialty chemicals has placed compounds like (±)-3-tert-Butoxy-1,2-propanediol in the spotlight. Researchers and manufacturers are particularly interested in its potential as a green chemistry alternative in various applications. Recent studies have explored its use as a biodegradable solvent in cosmetic formulations and as a low-toxicity additive in polymer production, aligning with current market trends toward sustainable chemical solutions.

From a chemical perspective, (±)-3-tert-Butoxy-1,2-propanediol demonstrates excellent solvent properties for both polar and non-polar substances. This characteristic makes it particularly useful in pharmaceutical excipient formulations and coating applications. The compound's stability under various pH conditions and its relatively low volatility have attracted attention from formulators seeking alternatives to conventional glycol ethers.

In the pharmaceutical industry, (±)-3-tert-Butoxy-1,2-propanediol (CAS 74338-98-0) has shown promise as a drug delivery enhancer. Its ability to improve the solubility of poorly water-soluble active pharmaceutical ingredients (APIs) has been the subject of several recent patents. This application aligns with current pharmaceutical challenges in bioavailability improvement, addressing one of the most searched topics in drug formulation technology.

The compound's role in personal care formulations has gained significant attention recently. As consumers increasingly demand clean-label cosmetics, formulators are exploring (±)-3-tert-Butoxy-1,2-propanediol as a potential alternative to traditional glycols. Its mildness and compatibility with various cosmetic ingredients make it suitable for sensitive skin applications, responding to the growing market for gentle skincare ingredients.

Industrial applications of (±)-3-tert-Butoxy-1,2-propanediol extend to the polymer industry, where it serves as a reactive diluent and viscosity modifier. Recent developments in bio-based polymers have created new opportunities for this compound, particularly in formulations requiring improved processing characteristics without compromising environmental profiles. This aligns with the current industry focus on sustainable polymer technologies, a highly searched topic in material science circles.

Quality control aspects of (±)-3-tert-Butoxy-1,2-propanediol production are crucial for its various applications. Manufacturers typically ensure high purity levels (>98%) through advanced chromatographic techniques, addressing common customer queries about quality assurance. The compound's stability profile makes it suitable for long-term storage, though recommendations typically include protection from extreme temperatures and moisture.

Market analysis indicates steady growth in demand for (±)-3-tert-Butoxy-1,2-propanediol across multiple regions. Asia-Pacific markets show particular interest due to expanding pharmaceutical manufacturing and personal care industries. Recent supply chain optimizations have improved availability, addressing previous concerns about consistent supply that were frequently searched by potential buyers.

Regulatory status of (±)-3-tert-Butoxy-1,2-propanediol (CAS 74338-98-0) varies by region, but generally falls within accepted guidelines for industrial and research use. Current regulatory trends focusing on chemical safety assessment have prompted additional studies on its toxicological profile, with results supporting its classification as a low-concern substance in most applications.

Future research directions for (±)-3-tert-Butoxy-1,2-propanediol include exploration of its potential in energy storage systems and advanced material science. Preliminary studies suggest possible applications in battery electrolytes and specialty coatings, areas that represent cutting-edge technology sectors with high search volumes. These developments could significantly expand the compound's market potential in coming years.

For researchers considering (±)-3-tert-Butoxy-1,2-propanediol for their work, proper handling procedures should be followed despite its relatively low hazard profile. Standard laboratory precautions including appropriate ventilation and personal protective equipment are recommended, addressing common safety queries from first-time users of this chemical.

The synthesis and production processes for (±)-3-tert-Butoxy-1,2-propanediol have evolved to meet increasing quality demands. Modern manufacturing typically employs catalytic processes that improve yield and reduce byproducts, responding to industry needs for cost-effective production methods - another frequently searched topic in chemical manufacturing discussions.

In conclusion, (±)-3-tert-Butoxy-1,2-propanediol (CAS No. 74338-98-0) represents a valuable chemical intermediate with diverse applications across multiple industries. Its combination of useful properties, increasing regulatory acceptance, and potential for innovative applications positions it as a compound of continuing interest in both research and industrial settings.